Cas no 68162-46-9 (4-(2-aminoethyl)phenylboronic acid)

• Product Name: 4-(2-aminoethyl)phenylboronic acid
• CAS No: 68162-46-9
• MF: C₈H₁₂BNO₂
• MW: 164.997382164001
• MDL: MFCD06212996
• CID: 1725855
• PubChem ID: 22178831
• Update Time: 2025-04-21

4-(2-aminoethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(2-aminoethyl)phenyl]-
• 4-(2-aminoethyl)phenylboronic acid
• (4-(2-aminoethyl)phenyl)boronic acid
• EN300-200285
• [4-(2-Aminoethyl)phenyl]boronic acid
• SY226341
• SCHEMBL1811673
• AKOS022295686
• MFCD06212996
• ZUWSXKQTYHDETD-UHFFFAOYSA-N
• F92218
• 68162-46-9
• SB76236
• starbld0017706

• MDL： MFCD06212996
• Inchi： 1S/C8H12BNO2/c10-6-5-7-1-3-8(4-2-7)9(11)12/h1-4,11-12H,5-6,10H2
• InChI Key： ZUWSXKQTYHDETD-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CCN)O

Computed Properties

• Exact Mass: 164.09976
• Monoisotopic Mass: 165.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48